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Compound of Interest

Compound Name: 5-Epicanadensene

Cat. No.: B161246 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the current publicly available scientific

and technical information regarding 5-Epicanadensene, a natural product belonging to the

taxane diterpenoid class of compounds. Taxanes are a significant group of molecules in

medicinal chemistry, most notably represented by the anticancer drug Paclitaxel (Taxol). While

research into many taxanes is extensive, 5-Epicanadensene remains a comparatively

uncharacterized molecule.

Discovery and Origin
5-Epicanadensene was first reported as a newly isolated natural product in a 2007 PhD thesis

titled "Studies on Diterpenoid Constituents from Taxus sumatrana in Taiwan". This research

focused on the phytochemical analysis of the twigs, needles, and branches of the Sumatran

yew (Taxus sumatrana), a plant species known to be a rich source of taxane diterpenoids. In

this extensive study, 5-Epicanadensene was one of thirty-seven taxane esters isolated and

characterized. The structure of this, along with other new compounds, was determined using

spectroscopic analysis.

Taxus sumatrana, the natural source of 5-Epicanadensene, is an evergreen tree native to

Sumatra and other parts of Southeast Asia. Various parts of this plant have been investigated

for their chemical constituents, leading to the discovery of a diverse array of taxanes, some of

which have shown significant biological activity.
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Chemical Properties
A summary of the key chemical properties of 5-Epicanadensene is presented in the table

below. This information is primarily sourced from chemical supplier databases.

Property Value Source

CAS Number 220384-17-8

Molecular Formula C₃₀H₄₂O₁₂

Molecular Weight 594.65 g/mol

Class Diterpenoid, Taxane

Natural Source
Taxus sumatrana (Sumatran

Yew)

Reported Physical Form Powder

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

History of Synthesis
To date, there is no specific total synthesis of 5-Epicanadensene reported in peer-reviewed

scientific literature. The chemical complexity of the taxane skeleton presents a significant

synthetic challenge. However, general strategies for the construction of the taxane core have

been developed by several research groups. These approaches often involve intricate

cyclization and rearrangement reactions to build the characteristic 6-8-6 tricyclic ring system. A

conceptual workflow for a potential synthetic approach, based on common strategies for taxane

core synthesis, is depicted below.

Starting Materials Core Synthesis Functionalization Final Product

Simple Precursors A-Ring Formation[Multiple Steps] C-Ring Formation B-Ring Closure Taxane Core Peripheral Group Installation Stereochemical Control 5-Epicanadensene
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Conceptual workflow for the total synthesis of a taxane.

Experimental Protocols
Detailed experimental protocols for the isolation and structure elucidation of 5-
Epicanadensene are not available in the public domain as the primary research appears to be

within an unpublished PhD thesis. However, a general methodology for the isolation of taxanes

from Taxus sumatrana can be inferred from related studies. A typical workflow is illustrated

below.

To cite this document: BenchChem. [5-Epicanadensene: A Technical Overview of a Lesser-
Known Taxane Diterpenoid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161246#discovery-and-history-of-5-epicanadensene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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